Cas no 27415-25-4 (8-Isoprostaglandin E2)

• Product Name: 8-Isoprostaglandin E2
• CAS No: 27415-25-4
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 260201
• PubChem ID: 5283213
• Update Time: 2025-06-15

8-Isoprostaglandin E2 Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, (5Z,8b,11a,13E,15S)-
• (5Z,8b,11a,13E,15S)-11,15-dihydroxy-9-oxo-Prosta-5,13-dien-1-oic acid
• 8-iso Prostaglandin E2
• Q27292182
• DINOPROSTONE IMPURITY B [EP IMPURITY]
• CS-0106780
• HMS3648F19
• SCHEMBL14510009
• MS-25469
• (5Z,8b,11a,13E,15S)-11,15-dihydroxy-9-oxo-Prosta-5,13-dien-1-oate
• SR-01000946422-1
• HY-130304
• W1ANC8Q5NW
• AKOS040755086
• 8-epi-prostaglandin E2
• 8-ISODINOPROSTONE
• SR-01000946422
• 7-[3-hydroxy-2-(3-hydroxy-1-octenyl)-5-oxocyclopentyl]-5-Heptenoate
• 8-isoprostaglandin E2
• UNII-W1ANC8Q5NW
• Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-9-oxo-, (5Z,8beta,11alpha,13E,15S)-
• 27415-25-4
• 8-Iso-PGE2
• 8-epi PGE2
• (Z)-7-[(1S,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• (Z)-7-((1S,2R,3R)-3-HYDROXY-2-((E)-(3S)-3-HYDROXYOCT-1-ENYL)-5-OXOCYCLOPENTYL)HEPT-5-ENOIC ACID
• 8-epi-PGE2
• 9-oxo-11R,15S-dihydroxy-5Z,13E-prostadienoic acid-cyclo[8S,12R]
• DINOPROSTONE IMPURITY, 8-ISODINOPROSTONE- [USP IMPURITY]
• DTXSID701024826
• (5Z,8beta,11alpha,13E,15S)-11,15-dihydroxy-9-oxoprosta-5,13-dien-1-oic acid
• LMFA03110003
• PD021140
• (Z)-7-[(1S, 2R, 3R)-3-hydroxy-2-[(E, 3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• XEYBRNLFEZDVAW-CLQOMRTCSA-N
• 15-E2T-ISOPROSTANE
• CHEBI:131888
• PROSTA-5,13-DIEN-1-OIC ACID, 11,15-DIHYDROXY-9-OXO-, (5Z,8.BETA.,11.ALPHA.,13E,15S)-
• G77023
• DINOPROSTONE IMPURITY B (EP IMPURITY)
• 9-oxo-11R,15S-dihydroxy-5Z,13E-prostadienoic acid-cyclo(8S,12R)
• DINOPROSTONE IMPURITY, 8-ISODINOPROSTONE-[USP IMPURITY]
• 8-ISOPROSTAGLANDINE2
• DINOPROSTONE IMPURITY, 8-ISODINOPROSTONE-(USP IMPURITY)
• 8-Isoprostaglandin E2

• Inchi： 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,19+/m0/s1
• InChI Key： XEYBRNLFEZDVAW-CLQOMRTCSA-N
• SMILES： O[C@@H]1CC([C@@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)=O

Computed Properties

• Exact Mass: 352.22506
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 8-Isoprostaglandin E2

8-Isoprostaglandin E2 (CAS No. 27415-25-4): A Comprehensive Overview

8-Isoprostaglandin E2 (8-Isoprostaglandin E2, CAS No. 27415-25-4) is a bioactive lipid mediator that belongs to the family of isoprostanes. These compounds are formed through the non-enzymatic peroxidation of arachidonic acid, a process that occurs in the presence of reactive oxygen species (ROS). 8-Isoprostaglandin E2 has gained significant attention in recent years due to its role in various physiological and pathological processes, including inflammation, oxidative stress, and cardiovascular diseases.

The structure of 8-Isoprostaglandin E2 is characterized by a unique arrangement of double bonds and hydroxyl groups, which confer its specific biological activities. The compound is highly stable and can be detected in various biological matrices, such as plasma, urine, and tissue samples. This stability makes it a valuable biomarker for assessing oxidative stress and inflammation in both clinical and research settings.

Recent studies have highlighted the importance of 8-Isoprostaglandin E2 in the pathogenesis of several diseases. For instance, elevated levels of 8-Isoprostaglandin E2 have been observed in patients with cardiovascular diseases, such as atherosclerosis and hypertension. This finding suggests that 8-Isoprostaglandin E2 may play a role in the development and progression of these conditions by promoting inflammation and oxidative stress.

In addition to its role in cardiovascular diseases, 8-Isoprostaglandin E2 has been implicated in neurodegenerative disorders. Research has shown that increased levels of 8-Isoprostaglandin E2 are associated with neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease. This association underscores the potential of 8-Isoprostaglandin E2 as a biomarker for early diagnosis and monitoring of these debilitating conditions.

The mechanisms by which 8-Isoprostaglandin E2 exerts its biological effects are multifaceted. It can activate various signaling pathways, including the EP receptors (EP1, EP2, EP3, and EP4), which are G protein-coupled receptors (GPCRs) involved in mediating prostaglandin actions. Activation of these receptors can lead to changes in intracellular signaling cascades, such as the cAMP pathway and MAPK signaling, which ultimately influence cellular responses such as proliferation, apoptosis, and inflammation.

In the context of drug development, 8-Isoprostaglandin E2 has been explored as a target for therapeutic intervention. For example, inhibitors of isoprostane formation or antagonists of EP receptors are being investigated for their potential to reduce oxidative stress and inflammation in various disease states. These approaches hold promise for developing novel treatments that can address the underlying mechanisms driving disease progression.

The analytical methods used to detect and quantify 8-Isoprostaglandin E2 have also seen significant advancements. High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is widely used due to its high sensitivity and specificity. These techniques enable accurate measurement of 8-Isoprostaglandin E2 levels in biological samples, facilitating both basic research and clinical applications.

In conclusion, 8-Isoprostaglandin E2 (CAS No. 27415-25-4) is a multifaceted bioactive lipid mediator with significant implications for human health. Its role in oxidative stress, inflammation, and disease pathogenesis makes it a valuable target for both diagnostic and therapeutic strategies. Ongoing research continues to unravel the complex mechanisms underlying its biological activities, paving the way for innovative approaches to improve patient outcomes.